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Compound of Interest

Compound Name: ML351

Cat. No.: B1676651

These application notes provide a comprehensive guide for researchers, scientists, and drug
development professionals on the use of ML351, a potent and selective inhibitor, to study the
activity of 12/15-Lipoxygenase (12/15-LOX).

Introduction to ML351

ML351 is a cell-permeable, non-toxic naphthyl-oxazole compound that acts as a highly potent
and selective inhibitor of 12/15-lipoxygenase. It is a valuable tool for investigating the role of
12/15-LOX in various physiological and pathological processes, including inflammation,
neurodegeneration, and metabolic diseases.[1][2] ML351 exhibits a mixed-type, reversible, and
non-reductive inhibition mechanism.[3]

Chemical Properties:
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Property Value Reference

5-(Methylamino)-2-

(naphthalen-1-yl)oxazole-4-

Synonym(s) carbonitrile, 12/15-LOX
Inhibitor, 15-Lipoxygenase-1
Inhibitor
Molecular Formula C15H11Ns0 [4]
Molecular Weight 249.27 g/mol [4]
CAS Number 847163-28-4 [4]
Appearance Yellow powder [4]
Solubility DMSO: 100 mg/mL [4]

Store at 2-8°C, protect from
Storage light. Stock solutions are stable  [4][5]
for up to 3 months at -20°C.

Quantitative Data: Potency and Selectivity of ML351

ML351 demonstrates nanomolar potency against human 12/15-LOX and exhibits excellent
selectivity over other related lipoxygenase and cyclooxygenase enzymes.

Table 1: Inhibitory Potency of ML351 against 12/15-LOX

Enzyme ICso0 Reference

Human 12/15-LOX (15-LOX-1) 200 nM [1][3][5][6]

Table 2: Selectivity of ML351 against other LOX and COX Isozymes
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Selectivity Fold (vs.
Enzyme ICso0 Reference
human 12/15-LOX)

Human 5-LOX >50 uM >250 [3][5]
Human Platelet 12-
>100 uM >500 [5]
LOX
Human 15-LOX-2 >50 uM >250 [3]
) <10% inhibition at 15 )
Ovine COX-1 Not applicable [5]
UM
<10% inhibition at 15 ]
Human COX-2 Not applicable [5]

UM

Signaling Pathways Involving 12/15-Lipoxygenase

12/15-LOX is a key enzyme in the metabolism of polyunsaturated fatty acids, such as
arachidonic acid and linoleic acid, leading to the production of bioactive lipid mediators. These
mediators are involved in various signaling pathways that regulate inflammation, oxidative
stress, and cell death.
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12/15-Lipoxygenase Signaling Pathway

Cell Membrane

Polyunsaturated Fatty Acids
(e.g., Arachidonic Acid)

Cytoplasm

Glutathione Peroxidases

12/15-Lipoxygenase

Dioxygenation

Hydroperoxyeicosatetraenoic Acids
(12-HpETE, 15-HpETE)

Reduction

Hydroxyeicosatetraenoic Acids

(12-HETE, 15-HETE)

\

(

Inflammation Oxidative Stress
NF-kB, MAPK activation) (ROS production)

Cell Death

GApoptosis. Ferroptosis))

Inflammasome Activation
(NLRP3)
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In Vitro 12/15-LOX Inhibition Assay Workflow

Grepare ML351 dilutions)
Prepare assay mixture
(Buffer + ML351 + Substrate)

Add 12/15-LOX to initiate reaction

Measure absorbance at 234 nm
(Calculate initial rates and % inhibitior)
(Plot dose-response curve)

Determine IC50
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In Vivo Ischemic Stroke Model Workflow

Qnduce MCAO in mice)

Administer ML351 or vehicle

'

Monitor neurological deficit

'

Sacrifice and collect brains

TTC staining
(Quantify infarct volume)

Assess neuroprotection

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b1676651?utm_src=pdf-custom-synthesis
https://www.ncbi.nlm.nih.gov/books/NBK190602/
https://www.ncbi.nlm.nih.gov/books/NBK190602/
https://www.ncbi.nlm.nih.gov/books/NBK190602/
https://diabetesjournals.org/diabetes/article/66/11/2875/35232/Inhibition-of-12-15-Lipoxygenase-Protects-Against
https://pubs.acs.org/doi/10.1021/jm401915r
https://www.sigmaaldrich.com/SG/en/product/mm/531492
https://www.medchemexpress.com/ml351.html
https://www.selleckchem.com/products/ml351.html
https://www.benchchem.com/product/b1676651#using-ml351-to-study-12-15-lipoxygenase-activity
https://www.benchchem.com/product/b1676651#using-ml351-to-study-12-15-lipoxygenase-activity
https://www.benchchem.com/product/b1676651#using-ml351-to-study-12-15-lipoxygenase-activity
https://www.benchchem.com/product/b1676651#using-ml351-to-study-12-15-lipoxygenase-activity
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1676651?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1676651?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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